Cas no 113209-88-4 (5-Fluoro-2-methyl-4-nitropyridine 1-oxide)

• Product Name: 5-Fluoro-2-methyl-4-nitropyridine 1-oxide
• CAS No: 113209-88-4
• MF: C₆H₅FN₂O₃
• MW: 172.113904714584
• MDL: MFCD12828024
• CID: 1201052
• PubChem ID: 19691348
• Update Time: 2025-04-20

5-Fluoro-2-methyl-4-nitropyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

• SureCN5258907
• 2-methyl-4-nitro-5-fluoropyridine-N-oxide
• QC-7134
• 5-fluoro-2-methyl-4-nitropyridine N-oxide
• 5-fluoro-4-nitro-2-picoline-N-oxide
• 5-fluoro-2-methyl-4-nitro-1-oxidopyridin-1-ium
• Pyridine, 5-fluoro-2-methyl-4-nitro-, 1-oxide
• 5-Fluoro-4-nitro-2-picoline N-oxide
• 5-Fluoro-2-Methyl-4-nitropyridine 1-Oxide
• BWNXTHJYONDSFG-UHFFFAOYSA-N
• 6364AJ
• FCH1179764
• TRA0023281
• SY025429
• AB0050770
• 5-Fluoro-2-methyl-4-nitro-1-oxo-1lambda~5~-pyridine
• Pyridine, 5-fluoro-2-methyl-4-nitro-, 1-oxide
• SB53501
• MFCD12828024
• AS-31148
• AKOS025404298
• SCHEMBL5258907
• EN300-6477341
• 5-FLUORO-2-METHYL-4-NITROPYRIDIN-1-IUM-1-OLATE
• DTXSID50599237
• DB-083237
• 113209-88-4
• 5-fluoro-2-methyl-4-nitropyridine1-oxide
• 5-Fluoro-2-methyl-4-nitropyridine 1-oxide

• MDL： MFCD12828024
• Inchi： 1S/C6H5FN2O3/c1-4-2-6(9(11)12)5(7)3-8(4)10/h2-3H,1H3
• InChI Key： BWNXTHJYONDSFG-UHFFFAOYSA-N
• SMILES： FC1=C[N+](=C(C)C=C1[N+](=O)[O-])[O-]

Computed Properties

• Exact Mass: 172.02800
• Monoisotopic Mass: 172.02842019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.3
• XLogP3: 0.2

Experimental Properties

• Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6.7 g/l) (25 º C),
• PSA: 71.28000
• LogP: 1.99400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds